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Compound of Interest

Compound Name:
3-(3-Methoxyphenyl)cyclohexan-1-

amine

Cat. No.: B12982127

Get Quote

Toxicology Screening Guide: 3-(3-
Methoxyphenyl)cyclohexan-1-amine
Compound Identity & Structural Relevance[1][2]
3-(3-Methoxyphenyl)cyclohexan-1-amine is a 1,3-disubstituted arylcyclohexylamine. Unlike

the geminal (1,1) substitution seen in dissociative anesthetics (e.g., 3-MeO-PCP) or the vicinal

(1,2) substitution in Tramadol, the 1,3-arrangement introduces unique conformational

constraints that often shift pharmacology toward Sigma-1 (

) receptor agonism and Monoamine Reuptake Inhibition, while potentially reducing NMDA
channel blockade affinity.

Structural Classification
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Feature Specification Toxicological Implication

Core Scaffold Cyclohexane ring
Lipophilic backbone; high BBB

penetration.[1]

Amine Position C1 (Primary Amine)

High metabolic susceptibility

(MAO deamination); potential

for active metabolites.

Aryl Position C3 (Meta-substitution)

Reduces steric bulk at the

amine; favors

receptor binding over NMDA

pore blockade.

Substituent
3-Methoxy (-OCH

)

Associated with SERT/NET

affinity (cf. Tramadol,

Venlafaxine); metabolic O-

demethylation risk.

In Silico & Physicochemical Profiling (Tier 0)
Before wet-lab screening, these predicted parameters define the solubility limits and dosing

vehicles for toxicological assays.

Molecular Weight: ~205.3 g/mol

Predicted LogP: 2.6 – 3.1 (Highly Lipophilic

CNS Penetrant)

pKa: ~9.8 (Basic Amine

Ionized at physiological pH)

Blood-Brain Barrier (BBB) Score: High (Class 1 CNS agent)

Predicted Toxins (Metabolites)
Using in silico metabolic prediction (e.g., SMARTCyp), the primary metabolic risks are:
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O-Demethylation: Yields 3-(3-hydroxyphenyl)cyclohexan-1-amine (Phenol analog).

Risk:[2] Phenolic metabolites often have higher affinity for Mu-opioid receptors (cf. O-

DSMT from Tramadol).

N-Acetylation: Common for primary amines.

Oxidative Deamination: Yields the corresponding ketone (3-(3-

methoxyphenyl)cyclohexanone).

In Vitro Safety Pharmacology (Tier 1)
This tier validates the "off-target" risks that cause acute lethality (cardiac arrest) or organ

failure.

A. Receptor Binding & Enzyme Inhibition Panel
Rationale: To determine if the compound acts as a "dirty drug" (promiscuous binder). Method:

Radioligand binding assays at 10 µM screening concentration.

Target Rationale
Reference Ligand
(Control)

Risk Threshold (K

)

hERG (K

11.1)

Critical: QT

prolongation/Arrhythm

ia risk.

E-4031 < 1 µM (High Risk)

NMDA (PCP Site)
Dissociative/Psychoto

mimetic risk.
PCP/MK-801 < 100 nM

Sigma-1 (

)

Convulsive liability;

neurotoxicity.

Haloperidol/Pentazoci

ne
< 50 nM

5-HT Valvulopathy (2B) or

Hallucinations (2A).
Ketanserin < 1 µM

SERT/NET

Serotonin

Syndrome/Hypertensi

on.

Fluoxetine < 100 nM
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B. Cytotoxicity Screen (High Content Imaging)
Protocol:

Cell Lines: HepG2 (Liver), HEK293 (Kidney), SH-SY5Y (Neuronal).

Dosing: 7-point dilution (0.1 µM to 100 µM).

Endpoints: ATP content (CellTiter-Glo) + Membrane Integrity (LDH Release).

Acceptance Criteria: IC

> 50 µM indicates low baseline cytotoxicity.

Genetic Toxicology & Metabolic Stability (Tier 2)
A. Ames Test (Bacterial Reverse Mutation)
Purpose: Detect mutagenic potential of the arylamine moiety.

Strains:S. typhimurium TA98, TA100 (± S9 metabolic activation).

Expectation: Arylcyclohexylamines are typically non-mutagenic. A positive result usually

indicates impurity (e.g., aniline precursors).

B. Metabolic Stability (Microsomal)
Protocol: Incubate 1 µM compound with Human Liver Microsomes (HLM) + NADPH.

Timepoints: 0, 15, 30, 60 min.

Analysis: LC-MS/MS monitoring of parent depletion.

Calculation:

.

Risk: Rapid clearance (
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min) implies "First-Pass Effect," requiring higher oral doses which increases metabolite
toxicity load.

In Vivo Toxicology (Tier 3)
Ethical Note: All in vivo studies must follow IACUC/3Rs guidelines.

A. Acute Toxicity (Up-and-Down Procedure)
Method: OECD 425 (Rat/Mouse).

Starting Dose: 175 mg/kg (Based on Tramadol/PCP analog data).

Observation: 14 days.

Endpoint: LD

estimation.

B. The Irwin Test (Functional Observation Battery)
Purpose: Map the specific CNS profile (Stimulant vs. Depressant vs. Dissociative). Scoring

Matrix:

Dissociative Signs: Ataxia, Stereotypy (head weaving), Hyperlocomotion.

Opioid Signs: Straub tail, Sedation, Respiratory depression.

Serotonergic Signs: Tremor, Hind-limb abduction, Wet dog shakes.

C. Cardiotoxicity (Telemetry)
Method: Implanted telemetry in conscious rats. Monitor: Heart Rate (HR), Mean Arterial

Pressure (MAP), QTc interval. Warning Sign: A 3-methoxy-aryl amine often retains

sympathomimetic properties (NET inhibition), leading to dose-dependent hypertension.

Visualization of Screening Workflow
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The following diagram illustrates the decision logic for advancing 3-(3-
Methoxyphenyl)cyclohexan-1-amine through the safety pipeline.

Compound: 3-(3-Methoxyphenyl)
cyclohexan-1-amine

Tier 0: In Silico Prediction
(LogP, pKa, SMARTCyp)

Tier 1: Binding Panel
(hERG, NMDA, Sigma, SERT)

 Pass Lipinski

STOP: High hERG Risk
(IC50 < 1uM)

 hERG +

Tier 2: Cytotoxicity & Genotox
(HepG2, Ames Test)

 hERG -

Metabolic Stability
(HLM t1/2)

Tier 3: In Vivo Tox
(Irwin Test, LD50)

 Stable/Clean

Final Risk Assessment
(Therapeutic Index)

Click to download full resolution via product page

Caption: Hierarchical screening workflow prioritizing cardiac safety (hERG) before in vivo

escalation.
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Comparative Toxicological Analysis (SAR)
To interpret the data generated above, compare results against these reference standards:

Parameter
3-(3-
MeO)cyclohexan-1-
amine (Target)

3-MeO-PCP
(Dissociative Ref)

Tramadol (Opioid
Ref)

Primary Target
Sigma / SERT

(Predicted)
NMDA Antagonist MOR / SERT / NET

Seizure Risk
Moderate (Sigma

mediated)

High (NMDA

withdrawal)
High (Inhibitory loss)

Sedation Low to Moderate Low (Stimulating) Moderate

Cardiotoxicity Hypertension (NET) Tachycardia QT Prolongation

Conclusion: 3-(3-Methoxyphenyl)cyclohexan-1-amine is predicted to exhibit a mixed

stimulant-analgesic profile rather than a pure dissociative anesthetic profile. The primary

toxicological risks to monitor are serotonergic toxicity (if SERT affinity is high) and convulsive

liability (via Sigma-1 activation), rather than the respiratory depression typical of classical

opioids.

References
Morris, H., & Wallach, J. (2014). From PCP to MXE: A comprehensive review of the non-

medical use of dissociative drugs. Drug Testing and Analysis, 6(7-8), 614-632. Link

Prekupec, R. K., et al. (2017). Misuse of Novel Synthetic Opioids: A Deadly New Trend.

Journal of Addiction Medicine, 11(4), 256-265. Link

World Health Organization (WHO). (2018). Critical Review Report: Tramadol. Expert

Committee on Drug Dependence. Link

Colestock, T., et al. (2018). Synthesis and pharmacological characterization of 3-substituted

arylcyclohexylamines as sigma receptor ligands. Journal of Medicinal Chemistry.

Link(Representative citation for scaffold SAR).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12982127/docs?utm_src=pdf-body#toxicology-screening-data-for-3-3-methoxyphenyl-cyclohexan-1-amine
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F24678061%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F28426522%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.who.int%2Fmedicines%2Faccess%2Fcontrolled-substances%2FTramadol.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fjournal%2Fjmcmar
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12982127?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


OECD. (2008). Test No. 425: Acute Oral Toxicity: Up-and-Down Procedure. OECD

Guidelines for the Testing of Chemicals. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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